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Compound of Interest

Compound Name:
(R)-Piperidin-3-amine

hydrochloride

Cat. No.: B1498250 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(R)-3-Aminopiperidine dihydrochloride is a critical chiral building block in modern

pharmaceutical synthesis, particularly in the development of dipeptidyl peptidase-4 (DPP-4)

inhibitors for the treatment of type 2 diabetes.[1] Its stereospecificity is paramount for the

biological activity of the final active pharmaceutical ingredients (APIs). This guide provides a

comprehensive overview of commercial suppliers, technical data, and key applications of this

important intermediate.

Commercial Suppliers and Product Specifications
A number of chemical suppliers offer (R)-3-aminopiperidine dihydrochloride, with varying purity

levels and in different quantities. The following tables summarize the publicly available data

from several prominent suppliers to facilitate comparison.

Table 1: General Supplier Information
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Supplier Product Name CAS Number

Sigma-Aldrich
(R)-(−)-3-Aminopiperidine

dihydrochloride
334618-23-4

TCI Chemicals
(R)-(-)-3-Aminopiperidine

Dihydrochloride
334618-23-4

ChemScene
(R)-3-Aminopiperidine

dihydrochloride
334618-23-4[2]

LGC Standards
(R)-3-Aminopiperidine

Dihydrochloride
334618-23-4[3][4]

BioCrick
3-Aminopiperidine

dihydrochloride
334618-23-4[5]

Chemsrc
(R)-3-Aminopiperidine

dihydrochloride
334618-23-4[6]

Table 2: Technical Specifications from Suppliers

Supplier Purity
Optical Purity
(e.e.)

Appearance
Melting Point
(°C)

Sigma-Aldrich ≥98.0% (GC)

95:5

enantiomeric

ratio (GC)

Solid 190-195

TCI Chemicals >97.0% (T) ---

White to Light

yellow powder to

crystal

206.0 to 210.0

ChemScene ≥95%[2] --- --- ---

BioCrick >98%[5] --- --- ---

Chemsrc 97.0%[6] --- --- 205-209[6]

Note: "---" indicates data not readily available on the supplier's public-facing materials.

Researchers should request a Certificate of Analysis (CoA) for detailed, lot-specific information.
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The Role of (R)-3-Aminopiperidine Dihydrochloride
in Drug Synthesis
(R)-3-Aminopiperidine dihydrochloride is a key chiral intermediate in the synthesis of several

DPP-4 inhibitors.[1] The (R)-configuration of the amino group on the piperidine ring is crucial for

the inhibitor's ability to bind to the active site of the DPP-4 enzyme.
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Start: 8-bromo-xanthine derivative

Condensation Reaction
(Base, Solvent)

(R)-3-aminopiperidine
dihydrochloride

Work-up and Purification

Final Product: Linagliptin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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